Cas no 62508-41-2 (Propanenitrile, 3-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-)

Propanenitrile, 3-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]- structure
62508-41-2 structure
Product Name:Propanenitrile, 3-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-
CAS No:62508-41-2
MF:C5H5N3S3
MW:203.308295965195
CID:442262
PubChem ID:15159457
Update Time:2025-04-19

Propanenitrile, 3-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile, 3-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-
    • 3-[(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)sulfanyl]propanenitrile
    • 2-(2-cyanoethylthio)-5-mercapto-1,3,4-thiadiazole
    • SCHEMBL10383278
    • CCQVSLZCMBNTSG-UHFFFAOYSA-N
    • DTXSID70569316
    • 62508-41-2
    • 3-[(5-Sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)sulfanyl]propanenitrile
    • Inchi: 1S/C5H5N3S3/c6-2-1-3-10-5-8-7-4(9)11-5/h1,3H2,(H,7,9)
    • InChI Key: CCQVSLZCMBNTSG-UHFFFAOYSA-N
    • SMILES: S(C1=NNC(=S)S1)CCC#N

Computed Properties

  • Exact Mass: 202.96475
  • Monoisotopic Mass: 202.96456069g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 131Ų

Experimental Properties

  • PSA: 48.18

Propanenitrile, 3-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]- Related Literature

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